1. Home
  2. Product
  3. Main Products
  4. 6-(Furan-2-yl)-5-hexanoyl-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
6-(Furan-2-yl)-5-hexanoyl-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one 6-(Furan-2-yl)-5-hexanoyl-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 355402-37-8
VCID: VC0444451
InChI: InChI=1S/C29H29N3O5/c1-2-3-4-14-27(34)31-24-12-6-5-11-22(24)30-23-17-20(19-9-7-10-21(16-19)32(35)36)18-25(33)28(23)29(31)26-13-8-15-37-26/h5-13,15-16,20,29-30H,2-4,14,17-18H2,1H3
SMILES: CCCCCC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC=CO5
Molecular Formula: C29H29N3O5
Molecular Weight: 499.6g/mol

6-(Furan-2-yl)-5-hexanoyl-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one

CAS No.: 355402-37-8

Main Products

VCID: VC0444451

Molecular Formula: C29H29N3O5

Molecular Weight: 499.6g/mol

6-(Furan-2-yl)-5-hexanoyl-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one - 355402-37-8

CAS No. 355402-37-8
Product Name 6-(Furan-2-yl)-5-hexanoyl-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Molecular Formula C29H29N3O5
Molecular Weight 499.6g/mol
IUPAC Name 6-(furan-2-yl)-5-hexanoyl-9-(3-nitrophenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C29H29N3O5/c1-2-3-4-14-27(34)31-24-12-6-5-11-22(24)30-23-17-20(19-9-7-10-21(16-19)32(35)36)18-25(33)28(23)29(31)26-13-8-15-37-26/h5-13,15-16,20,29-30H,2-4,14,17-18H2,1H3
Standard InChIKey CWKGLTMQAPCFIT-UHFFFAOYSA-N
SMILES CCCCCC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC=CO5
Canonical SMILES CCCCCC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC=CO5
PubChem Compound 3832182
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19